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Compound of Interest

Compound Name: 1-Fluoro-4-nitrobenzene

Cat. No.: B070434

Essential Safety and Handling Guide for 1-
Fluoro-4-nitrobenzene

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Fluoro-4-nitrobenzene (CAS
No. 350-46-9). Adherence to these procedures is essential for ensuring laboratory safety.

Emergency Overview and Hazard Summary

1-Fluoro-4-nitrobenzene is a combustible, yellow liquid or solid that poses significant health
risks.[1][2] It is harmful if swallowed, inhaled, or in contact with skin.[2][3][4] Inhalation is
particularly toxic and may be fatal.[3] The substance causes skin and serious eye irritation.[1]
[2][5] Prolonged or repeated exposure may cause damage to organs.[2][3][5] It is also
suspected of causing cancer and may cause methemoglobinemia, a condition that reduces the
blood's ability to carry oxygen, leading to cyanosis (bluish skin).[1][2][5]

Hazard Classifications:
e Acute Toxicity (Oral, Dermal): Category 4[2][5]
o Acute Toxicity (Inhalation): Category 3[2][5]

o Skin Corrosion/Irritation: Category 2[2][5]
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e Serious Eye Damage/Irritation: Category 2[2][5]
» Carcinogenicity: Category 2[2][5]
o Specific Target Organ Toxicity (Repeated Exposure): Category 2[2][3][5]

Physical and Chemical Properties

Quantitative data for 1-Fluoro-4-nitrobenzene is summarized in the table below for easy

reference.

Property Value Source(s)

CAS Number 350-46-9 [1]

Molecular Formula FCeHaNO2

Molecular Weight 141.10 g/mol [3]
Yellow clear liquid or dark

Appearance ) [11[2]
yellow solid

Melting Point 21 °C (lit.) [4]

Boiling Point 205 °C (lit.) [4]

Density 1.33 g/mL at 25 °C (lit.)

_ 83-90°C (181.4-194.0 °F) -

Flash Point [1114]
closed cup

Vapor Pressure 5.5 mmHg (at 70 °C)

Vapor Density >1 (vs air)

Personal Protective Equipment (PPE)

A thorough risk assessment should precede all work with this chemical to ensure the
appropriate level of protection is used.[6] The following PPE is mandatory.
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Protection Type Specification Rationale and Source(s)

Must be tested and approved
Chemical safety goggles and a  under government standards
face shield. such as NIOSH (US) or EN
166 (EU).[1][5][6][7]

Eye and Face

Prevents skin contact, which is

) ) a primary route of exposure.
Chemical-resistant gloves )
) ] The type of equipment
Skin (inspect before use) and a )
] ] depends on the concentration
complete protective suit.
and amount of the substance

used.[3][5][6]

Required when vapors or mists
are generated, or if exposure
limits are exceeded.[1][5][6][8]

A NIOSH/MSHA or European ] ]
Use a full-face respirator with

Respiratory Standard EN 149 approved ] )
appropriate cartridges (e.g.,

type ABEK, EN 14387) as a
backup to engineering
controls.[5][6]

respirator.

Operational Plan: Handling and Storage

Engineering Controls:

o Work must be conducted in a well-ventilated area, preferably within a certified chemical fume
hood, to keep airborne concentrations low.[1][5][8]

e Ensure an eyewash station and safety shower are immediately accessible.
Safe Handling Protocol:

o Preparation: Read and understand the Safety Data Sheet (SDS) thoroughly before starting
work.[5] Ensure all required PPE is available and in good condition.
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» Handling: Avoid all contact with skin, eyes, and clothing.[1][6] Do not inhale vapors or mists.

[6]18]

e Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other
sources of ignition.[1][6][8] Take measures to prevent the buildup of electrostatic charge.[6]

» Hygiene: Wash hands and any exposed skin thoroughly after handling and before breaks,
eating, or drinking.[1][3][6] Do not eat, drink, or smoke in the work area.[2][3] Contaminated
clothing should be removed and washed before reuse.[3][7]

Storage Plan:
» Store in a cool, dry, well-ventilated place away from direct sunlight and heat.[1][3][8]
o Keep containers tightly closed and sealed upright to prevent leakage.[1][3][6]

o Store away from incompatible materials, such as strong oxidizing agents and strong bases.

[1]

Emergency and Disposal Plan

First-Aid Measures:

 Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,
provide artificial respiration or oxygen. Seek immediate medical attention.[1][3][7]

o Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of soap
and water for at least 15 minutes. Seek immediate medical attention.[1][3][7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[1][3][7]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. If the victim is conscious and
alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.[1][7]

Spill Response:
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e Evacuate: Evacuate unnecessary personnel from the spill area.[3][6]
e Ventilate: Ensure the area is well-ventilated.[1][3]
o Contain: Wearing full PPE, contain the spillage. Prevent it from entering drains.[6][8]

o Absorb: Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or
earth.[1][3]

o Collect: Collect the absorbed material using non-sparking tools and place it into a suitable,
labeled, and closed container for hazardous waste disposal.[6]

o Decontaminate: Wash the spill area with soap and water.[1]
Disposal Plan:

e 1-Fluoro-4-nitrobenzene and any contaminated materials must be disposed of as
hazardous waste.[3]

e Disposal must be conducted in accordance with all applicable local, state, and federal
regulations.[1][4] Do not allow the product to be released into the environment.[3][6]

Workflow for Handling 1-Fluoro-4-nitrobenzene

The following diagram outlines the essential workflow for safely handling this chemical, from
initial planning to final disposal.
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Workflow for Handling 1-Fluoro-4-nitrobenzene

1. Pre-Operational Safety
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Safe handling workflow for 1-Fluoro-4-nitrobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Personal protective equipment for handling 1-Fluoro-4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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